3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine

• IUPAC Name: 3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine
• InChI: InChI=1S/C10H10BrClN4/c11-9-5-8(12)6-15-10(9)14-2-4-16-3-1-13-7-16/h1,3,5-7H,2,4H2,(H,14,15)
• InChI Key: CYXWOBLXGVEJOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCNC2=C(C=C(C=N2)Cl)Br
• Molecular Formula: C10H10BrClN4
• Molecular Weight: 301.57 g/mol

Description

3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine is a chemical compound that has gained significant attention in scientific research. It is a pyridine-based compound that has shown promising results in various applications, including medicinal chemistry, drug discovery, and biological research. In

Mechanism of Action

The exact mechanism of action of 3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, including protein kinases and phosphodiesterases. These enzymes play a crucial role in various cellular signaling pathways, and their inhibition by the compound can lead to the modulation of cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still under investigation. However, studies have shown that the compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce the growth of certain bacteria and viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine in lab experiments is its high potency and selectivity towards specific enzymes. This allows researchers to investigate the role of these enzymes in various cellular processes. However, the compound's limited solubility in water can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research on 3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer and infectious diseases. Another direction is to explore its use as a tool in biological research to investigate the role of specific enzymes and proteins in cellular processes. Furthermore, the development of novel synthesis methods and modifications to the compound's structure may lead to the discovery of more potent and selective compounds with enhanced biological activity.
Conclusion:
This compound is a promising compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the discovery of novel drugs and tools for biological research.

Synthesis Methods

The synthesis of 3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine involves the reaction of 3-bromo-5-chloropyridine-2-amine with 2-(imidazol-1-yl)ethanol in the presence of a base such as potassium carbonate. The reaction takes place at a temperature range of 80-100°C for several hours. The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

3-bromo-5-chloro-N-(2-imidazol-1-ylethyl)pyridin-2-amine has shown potential in various scientific research applications. It has been extensively studied as a potential drug candidate for the treatment of cancer, inflammation, and infectious diseases. The compound has also been used as a tool in biological research to investigate the role of specific proteins and enzymes in various cellular processes.